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Compound of Interest

Compound Name:
(2,6-Dimethyl-3-

nitrophenyl)methanol

CAS No.: 82617-29-6

Cat. No.: B3025556 Get Quote

Part 1: Executive Safety Directives
Immediate Action Required: This compound contains a nitro group attached to an aromatic

ring, introducing potential thermal instability, alongside a benzyl alcohol moiety that presents

oxidation risks.

🛑 Critical "Do Not" List
DO NOT dispose of down the drain. This compound is toxic to aquatic life and poorly water-

soluble.[1]

DO NOT mix with strong oxidizing agents (e.g., Chromic acid, Permanganates) or strong

bases.[2] The benzyl alcohol group can oxidize exothermically.

DO NOT heat solid waste above 100°C. Nitro-aromatics have decomposition energies that

can trigger runaway reactions if confined.

DO NOT use metal spatulas if the material is dry and crystalline; use anti-static plastic or

wood to prevent friction-induced ignition (standard nitro-compound precaution).
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Part 2: Hazard Identification & Reactivity Profile[3]
[4][5]
This compound is an intermediate often used in drug development. Its disposal requires

understanding both its toxicological and physical hazards.

Physical & Chemical Properties Matrix
Property Value / Characteristic Operational Implication

Physical State Solid (Crystalline powder)
Dust explosion hazard if

aerosolized.

Solubility
Low in water; High in DMSO,

Methanol, DCM

Requires organic solvent

dissolution for liquid waste

disposal.

Molecular Weight 181.19 g/mol N/A

Functional Groups Nitro (-NO₂), Hydroxyl (-OH)

Nitro: Thermal instability risk.

Hydroxyl:

Flammability/Oxidation risk.

Decomposition
Exothermic >150°C

(Estimated)

Releases toxic Nitrogen

Oxides (NOx).

GHS Hazard Classification (Inferred/Read-Across)
Based on structural analogs (e.g., 3-nitrobenzyl alcohol, 2,6-dimethyl-nitrobenzene).

Acute Toxicity (Oral/Dermal/Inhal): Category 4 (H302+H312+H332)

Skin/Eye Irritation: Category 2 (H315, H319)

STOT-SE: Category 3 (H335 - Respiratory Irritation)[3]

Aquatic Toxicity: Acute Category 3 (Harmful to aquatic life)[3]
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Workflow 1: Disposal of Pure Solid Waste
Use this protocol for expired shelf-stock or surplus solid reagent.

PPE Setup: Wear nitrile gloves (double-gloved recommended), safety goggles, and a lab

coat. Work inside a chemical fume hood.

Dissolution (Recommended):

Do not dispose of the dry solid directly into a waste drum if possible, to avoid dust

generation.

Dissolve the solid in a minimal amount of Acetone or Ethanol.

Reasoning: Creating a solution reduces shock sensitivity risks (if any) and ensures

homogenous burning during incineration.

Transfer: Pour the solution into a waste container labeled "Halogen-Free Organic Solvents".

Labeling: Tag the container with "Contains Nitro-aromatics" and "Toxic".

Workflow 2: Disposal of Reaction Mixtures (Mother
Liquor)
Use this protocol for post-reaction solvents containing the compound.

Quenching: Ensure no unreacted oxidizers or reducing agents (e.g., LiAlH4) remain in the

mixture. Quench carefully if necessary.

pH Check: Adjust pH to neutral (pH 6-8). Acidic conditions can destabilize nitro compounds;

basic conditions can promote polymerization or oxidation.

Segregation:

If Halogenated Solvents (DCM/Chloroform) were used: Dispose in "Halogenated Organic

Waste".
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If Non-Halogenated Solvents (MeOH/Ethyl Acetate) were used: Dispose in "Non-

Halogenated Organic Waste".

Precipitation Check: If solids precipitate upon standing, do not filter them out unless

necessary. Send the slurry to waste to minimize handling dry solids.

Workflow 3: Contaminated Debris (Gloves, Weigh Boats)
Bagging: Place contaminated items immediately into a clear plastic chemically resistant bag

(polyethylene).

Sealing: Twist and tape the bag shut to prevent volatile off-gassing.

Binning: Place in the "Solid Hazardous Waste" drum.

Incineration: This stream must be destined for high-temperature incineration.

Part 4: Visual Decision Workflows
Diagram 1: Disposal Decision Tree
This logic flow ensures the user selects the correct waste stream based on the state of the

material.
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Identify Waste Type:
(2,6-Dimethyl-3-nitrophenyl)methanol

Is it Pure Solid? Is it in Solution? Is it Contaminated Debris?

Dissolve in Acetone/Ethanol
(Minimize Dust)

Yes

Check Solvent Type Stream C: Solid Hazardous Waste
(Incineration)

Gloves, Paper, Boats

Stream B: Non-Halogenated Organic Waste
(Fuel Blending/Incineration)

Halogenated Solvent?

Stream A: Halogenated Organic Waste
(Incineration)

Yes (DCM, CHCl3)No (MeOH, Acetone)

Click to download full resolution via product page

Caption: Decision matrix for selecting the appropriate waste stream based on physical state

and solvent composition.

Diagram 2: Safety & Reactivity Logic
This diagram illustrates the chemical logic behind the safety precautions, specifically regarding

the nitro and alcohol groups.
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(2,6-Dimethyl-3-nitrophenyl)methanol

Nitro Group (-NO2)

Benzyl Alcohol (-CH2OH)

Thermal Decomposition
(>150°C)

Heat/Shock

Exothermic Oxidation
(to Aldehyde/Acid)

Strong Oxidizers

Release of Toxic NOx Gases

Potential Runaway Reaction
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Caption: Mechanistic hazard map highlighting the dual risks of thermal decomposition (Nitro)

and oxidation (Alcohol).

Part 5: Emergency Response Procedures
Spill Cleanup (Solid)

Evacuate: Clear the immediate area of non-essential personnel.

Dampen: Gently mist the powder with water or ethanol to prevent dust clouds (dust

explosion risk).

Sweep: Use a soft-bristle brush and plastic dustpan. Do not use a vacuum cleaner unless it

is essentially safe (explosion-proof).

Clean: Wipe the surface with acetone followed by soapy water.

Exposure First Aid
Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen.[4][5]

Skin Contact: Wash with soap and water for 15 minutes. Nitro compounds can be absorbed

through the skin (cyanosis risk).

Eye Contact: Rinse thoroughly for 15 minutes.[6] Seek medical attention.

References
Thermo Fisher Scientific. (2026).[7] Safety Data Sheet: 3-Nitrobenzyl alcohol (Analogous

Structure Safety Data). Retrieved from

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3025556?utm_src=pdf-body-img
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ2NzIyNzFkemxyYzkxdjl6MnRsbjcyc2hpejZnIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lYODM0OF82MjI4NS01OC05XzIlMkM2LURpbWV0aHlsYmVuenlsX2FsY29ob2wucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lYODM0OF82MjI4NS01OC05XzIlMkM2LURpbWV0aHlsYmVuenlsX2FsY29ob2wucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--5fe9282580bb9550363a00cd968d91ca2376adde/MetaSci_MSIX8348_62285-58-9_2,6-Dimethylbenzyl_alcohol.pdf
https://www.fishersci.com/store/msds?partNumber=AC128510250&productDescription=2-NITROBENZYL+ALCOHOL+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH61409MD&productDescription=26-DIMETHLBENZL+ALCHOL+9+250MG&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15040&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sigma-Aldrich. (2025). Safety Data Sheet: 2-Nitrobenzyl alcohol (Structural Analog).

Retrieved from

PubChem. (n.d.). Compound Summary for CID 66097 (4,5-Dimethoxy-2-nitrobenzyl alcohol -

Related Nitro-aromatic). Retrieved from

ECHA (European Chemicals Agency). (n.d.). Registration Dossier: Nitrobenzyl alcohol

derivatives. Retrieved from

Synblock. (n.d.). Product Data: (2,6-Dimethyl-3-nitrophenyl)methanol CAS 82617-29-6.

Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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